Cas no 76308-15-1 (ethyl 2-(1s,4s)-4-aminocyclohexylacetate)

Ethyl 2-((1s,4s)-4-aminocyclohexyl)acetate is a chiral cyclohexyl derivative featuring an ester-linked ethyl group and a primary amine functionality. Its rigid (1s,4s)-cyclohexyl backbone enhances stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The compound’s amine group allows for further functionalization, while the ethyl ester moiety offers versatility in hydrolysis or transesterification reactions. Its well-defined stereochemistry ensures reproducibility in applications such as ligand design or peptidomimetics. The balanced lipophilicity of the cyclohexyl and ester groups contributes to favorable solubility profiles in organic media. This compound is particularly useful in medicinal chemistry for constructing constrained analogs or as a building block in heterocycle synthesis.

ethyl 2-(1s,4s)-4-aminocyclohexylacetate structure

76308-15-1 structure

Product Name:ethyl 2-(1s,4s)-4-aminocyclohexylacetate

CAS No:76308-15-1

MF:C₁₀H₁₉NO₂

MW:185.26336312294

MDL:MFCD16660363

CID:1779098

PubChem ID:3573480

Update Time:2025-06-09

ethyl 2-(1s,4s)-4-aminocyclohexylacetate Chemical and Physical Properties

Names and Identifiers

- ethyl (cis-4-aminocyclohexyl)acetate
- cyclohexaneacetic acid, 4-amino-, ethyl ester, cis-
- LogP
- cyclohexaneacetic acid, 4-amino-, ethyl ester, cis-; Ethyl (cis-4-aminocyclohexyl)acetate; LogP
- ethyl 2-(1s,4s)-4-aminocyclohexylacetate
- SCHEMBL227338
- BDA30828
- SCHEMBL12536054
- ethyl trans-(4-amino-cyclohexyl)acetate
- CS-M1352
- DS-11750
- Ethyl trans-2-(4-aminocyclohexyl)acetate
- Ethyl 2-(trans-4-aminocyclohexyl)acetate
- DB-351303
- CS-0008596
- Ethyl2-(cis-4-aminocyclohexyl)acetate
- 343775-23-5
- SCHEMBL14724821
- Ethyl 2-(4-aminocyclohexyl)acetate
- D77419
- trans-ethyl 2-(4-aminocyclohexyl)acetate
- AKOS027326074
- EN300-23025073
- EN300-24209288
- 76308-15-1
- (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester
- SBVCDGKSVSHGFL-KYZUINATSA-N
- SY039270
- Ethyl 2-(cis-4-aminocyclohexyl)acetate
- DB-075101
- DTXSID001238521
- SCHEMBL227339
- Cyclohexaneacetic acid,4-amino-,ethyl ester,trans-
- EN300-250694
- Oprea1_333732
- ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
- (trans-4-Aminocyclohexyl)aceticAcidEthylEster
- 76308-28-6
- ethyl 2-[(1r,4r)-4-aminocyclohexyl]acetate
- C76441
- Trans-(4-Amino-cyclohexyl)-acetic acid ethyl ester
- MDL： MFCD16660363
- Inchi： 1S/C10H19NO2/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h8-9H,2-7,11H2,1H3
- InChI Key： SBVCDGKSVSHGFL-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1CCC(CC1)N)=O

Computed Properties

Exact Mass: 185.14167
Monoisotopic Mass: 185.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

ethyl 2-(1s,4s)-4-aminocyclohexylacetate Pricemore >>

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Enamine	EN300-23025073-1g	ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate	76308-15-1		1g	$1014.0	2023-09-15
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